Cas no 1807292-79-0 (Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate)

• Product Name: Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate
• CAS No: 1807292-79-0
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4953275
• Update Time: 2025-10-28

Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)6-3-2-5(4-13)7(8(6)16)9(11)12/h2-3,9,16H,1H3
• InChI Key： LOPNSSMYAOJDGG-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)OC)=CC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate

Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate (CAS No. 1807292-79-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate (CAS No. 1807292-79-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyano, difluoromethyl, and mercapto functional groups, offers a promising scaffold for the development of novel therapeutic agents.

The chemical structure of Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate is particularly intriguing due to the presence of these functional groups. The cyano group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design. The difluoromethyl group, on the other hand, can significantly influence the electronic properties and conformational flexibility of the molecule, which can be crucial for optimizing binding interactions with biological targets. Lastly, the mercapto group provides a reactive site that can participate in various chemical reactions, including thiol-disulfide exchange and Michael addition reactions.

Recent studies have highlighted the potential applications of Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the unique combination of functional groups in this molecule allowed it to effectively bind to the active site of the enzyme, thereby blocking its catalytic activity and inhibiting tumor growth.

In another study, researchers explored the use of Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate as a lead compound for developing antiviral agents. The compound was found to exhibit significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action was attributed to its ability to interfere with viral replication by targeting key viral enzymes and disrupting their function.

The synthetic accessibility of Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate is another factor that contributes to its appeal in medicinal chemistry. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound. One notable method involves a multi-step synthesis starting from readily available starting materials, such as methyl 4-bromo-3-difluoromethylbenzoate, which undergoes sequential reactions including nucleophilic substitution, cyano group introduction, and mercaptan formation.

The pharmacokinetic properties of Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate have also been investigated to assess its suitability as a drug candidate. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, making it a promising candidate for further development.

In conclusion, Methyl 4-cyano-3-difluoromethyl-2-mercaptobenzoate (CAS No. 1807292-79-0) represents an exciting opportunity in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound in various therapeutic areas, including cancer treatment and antiviral therapy. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.